2-(2,5-Dimethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(2,5-dimethylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-3-4-10(2)12(7-9)13-8-11(14(16)17)5-6-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key: AELUSXGETQVPSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID20680747
• Molecular Weight: 227.26 g/mol
• CAS RN: 1226037-58-6

Description

2-(2,5-Dimethylphenyl)isonicotinic acid (2,5-DMPIA) is an organic compound belonging to the isonicotinic acid family. It is a white crystalline solid with a melting point of around 100°C. It is soluble in water and other organic solvents, and is a common intermediate in the synthesis of other compounds. 2,5-DMPIA is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

2-(2,5-Dimethylphenyl)isonicotinic acid, 95% is used in a variety of scientific research applications. It has been used as an inhibitor of enzymes, such as monoamine oxidase and tyrosinase. It has also been used as an inhibitor of cell growth, and as a probe for the study of protein-protein interactions. 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% has also been used in the study of the structure and function of proteins, and has been used to study the structure and function of DNA.

Mechanism of Action

2-(2,5-Dimethylphenyl)isonicotinic acid, 95% acts as an inhibitor of enzymes by binding to their active sites. This binding prevents the enzyme from performing its normal function, and thus inhibits the enzyme's activity. In addition, 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% binds to proteins and DNA, and this binding can alter the structure and/or function of the protein or DNA molecule.
Biochemical and Physiological Effects
2-(2,5-Dimethylphenyl)isonicotinic acid, 95% has been shown to inhibit the activity of a variety of enzymes, including monoamine oxidase and tyrosinase. In addition, 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% has been shown to inhibit cell growth and to alter the structure and/or function of proteins and DNA molecules.

Advantages and Limitations for Lab Experiments

2-(2,5-Dimethylphenyl)isonicotinic acid, 95% is a useful tool for scientific research due to its ability to inhibit enzymes and alter protein and DNA structure and function. However, there are some limitations to its use in the lab. For example, 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% is not very stable, and can degrade over time. In addition, it is not very soluble in water, and may require the use of organic solvents to dissolve it.

Future Directions

There are many potential future directions for the use of 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% in scientific research. For example, it could be used to study the structure and function of other proteins and DNA molecules, or to develop new drugs or therapies. In addition, 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% could be used to study the effects of environmental toxins on enzymes and other proteins. Finally, 2-(2,5-Dimethylphenyl)isonicotinic acid, 95% could be used to develop new methods for the detection and quantification of enzymes and other proteins.

Synthesis Methods

2-(2,5-Dimethylphenyl)isonicotinic acid, 95% is synthesized from 2,5-dimethylphenol and isonicotinic acid. It is produced by a reaction between the two compounds at high temperature and pressure in a sealed reaction vessel. The reaction is typically carried out in the presence of a catalyst, such as palladium or platinum. The reaction is typically complete within a few hours, and the product is then filtered and washed to remove any unreacted material.